Cas no 2228824-23-3 (4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole)

• Product Name: 4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole
• CAS No: 2228824-23-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6042722
• PubChem ID: 165881506
• Update Time: 2025-06-25

4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole
• 2228824-23-3
• EN300-1795236

• Inchi： 1S/C12H14N2O2/c1-8-11(15-2)4-9(5-12(8)16-3)10-6-13-7-14-10/h4-7H,1-3H3,(H,13,14)
• InChI Key： BNQBVCGGEBEWMJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2=CN=CN2)C=C(C=1C)OC

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole

4-(3,5-Dimethoxy-4-methylphenyl)-1H-imidazole: A Comprehensive Overview

The compound 4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole, identified by the CAS number 2228824-23-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of the 3,5-dimethoxy-4-methylphenyl group attached to the imidazole ring introduces unique electronic and steric properties, making it a subject of interest in both academic and commercial research.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and material science. The imidazole core is known for its ability to form hydrogen bonds, which is crucial in molecular recognition and bioavailability. The substitution pattern of the phenyl group in this compound further enhances its versatility. The methoxy groups at positions 3 and 5 of the phenyl ring contribute to increased lipophilicity and improved solubility, while the methyl group at position 4 imparts additional steric bulk, which can influence binding affinity in biological systems.

In terms of synthesis, researchers have developed efficient methods to prepare 4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole. One common approach involves the condensation of an appropriate aldehyde with a nitrogen source, followed by cyclization under acidic or basic conditions. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining high yields. These advancements underscore the compound's accessibility for large-scale production and its suitability for various applications.

The application of this compound spans across multiple disciplines. In pharmacology, it has been explored as a potential lead molecule for anti-inflammatory and anticancer drug development. Its ability to inhibit specific enzymes or modulate cellular pathways makes it a promising candidate for therapeutic interventions. Recent research has also focused on its role as a ligand in metalloenzyme mimics and catalysis, where its coordination properties are exploited for selective transformations.

In material science, the compound has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile linker allows for the construction of porous materials with tailored properties, which are valuable in gas storage and separation technologies.

The latest studies have also delved into the environmental impact of this compound. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings are crucial for ensuring sustainable practices and minimizing ecological risks associated with its production and application.

In conclusion, 4-(3,5-dimethoxy-4-methylphenyl)-1H-imidazole stands out as a versatile molecule with diverse applications across multiple fields. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic knowledge and industrial innovation.